3-fluoro-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]benzamide

• IUPAC Name: 3-fluoro-N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-pyridin-3-ylethyl]benzamide
• InChI: InChI=1S/C21H18F2N2O3S/c1-14-10-18(7-8-19(14)23)29(27,28)20(16-5-3-9-24-12-16)13-25-21(26)15-4-2-6-17(22)11-15/h2-12,20H,13H2,1H3,(H,25,26)
• InChI Key: PKRHDWLDBHUBAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)C(CNC(=O)C2=CC(=CC=C2)F)C3=CN=CC=C3)F
• Molecular Formula: C21H18F2N2O3S
• Molecular Weight: 416.4 g/mol

Description

3-fluoro-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]benzamide is a chemical compound that has recently gained attention due to its potential use in scientific research. This compound is a member of the benzamide class of compounds and has been found to have a wide range of applications in the field of biochemistry and molecular biology.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]benzamide is not yet fully understood. However, it is believed to exert its anti-cancer effects by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-fluoro-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]benzamide are not yet fully understood. However, it has been found to have potent anti-cancer properties and has been shown to inhibit the growth of several cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-fluoro-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]benzamide in lab experiments is its potent anti-cancer properties. This makes it an ideal compound for use in cancer research. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult and expensive to produce.

Future Directions

There are several future directions for research on 3-fluoro-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]benzamide. One future direction is to further investigate its mechanism of action and its potential use in the treatment of cancer. Another future direction is to explore its potential use in other areas of scientific research, such as neuroscience and immunology. Additionally, further research is needed to optimize the synthesis process of this compound and make it more cost-effective for use in lab experiments.

Synthesis Methods

The synthesis of 3-fluoro-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]benzamide is a complex process that involves several steps. The initial step involves the synthesis of 4-fluoro-3-methylphenylsulfonyl chloride, which is then reacted with 2-(pyridin-3-yl)ethanol to yield the intermediate product. This intermediate is then reacted with 3-fluorobenzoyl chloride to yield the final product.

Scientific Research Applications

The compound 3-fluoro-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]benzamide has been found to have a wide range of applications in scientific research. One of the primary applications of this compound is in the field of cancer research. It has been found to have potent anti-cancer properties and has been shown to inhibit the growth of several cancer cell lines.